Cas no 1235577-14-6 (tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate)

tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate structure

1235577-14-6 structure

Product Name:tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate

CAS No:1235577-14-6

Molecular Formula:C₁₄H₁₈ClNO₃

Molecular Weight:283.750623226166

CID:6260341

PubChem ID:58542346

tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate Properties

Names and Identifiers

- tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate
- EN300-1879028
- tert-butyl N-[2-(4-chlorophenyl)-1-oxopropan-2-yl]carbamate
- SCHEMBL14802198
- 1235577-14-6
- InChIKey： QQQRNYGDDXKYMW-UHFFFAOYSA-N
- Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(18)16-14(4,9-17)10-5-7-11(15)8-6-10/h5-9H,1-4H3,(H,16,18)
- SMILES： ClC1C=CC(=CC=1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 283.0975211g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 283.0975211g/mol
Heavy Atom Count: 19
Complexity: 332
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 55.4Å²

tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1879028-0.05g	tert-butyl N-[2-(4-chlorophenyl)-1-oxopropan-2-yl]carbamate	1235577-14-6		0.05g	$1091.0	2023-09-18

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

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